Cas no 4067-44-1 (1-Propanone, 1-(3,4-dimethylphenyl)-2-methyl-3-(1-piperidinyl)-)

• Product name: 1-Propanone, 1-(3,4-dimethylphenyl)-2-methyl-3-(1-piperidinyl)-
• CAS No: 4067-44-1
• MF: C₁₇H₂₅NO
• MW: 259.3865
• CID: 324408
• PubChem ID: 12952293

1-Propanone, 1-(3,4-dimethylphenyl)-2-methyl-3-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3,4-dimethylphenyl)-2-methyl-3-(1-piperidinyl)-
• 1-(3,4-dimethylphenyl)-2-methyl-3-piperidin-1-ylpropan-1-one
• SCHEMBL10852447
• DTXSID30513779
• 1-(3,4-Dimethylphenyl)-2-methyl-3-(piperidin-1-yl)propan-1-one
• 4067-44-1

• Inchi： InChI=1S/C17H25NO/c1-13-7-8-16(11-14(13)2)17(19)15(3)12-18-9-5-4-6-10-18/h7-8,11,15H,4-6,9-10,12H2,1-3H3
• InChI Key： ABURJHPEGTTZKI-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C(C(CN2CCCCC2)C)=O)C=C1C

Computed Properties

• Exact Mass: 259.19375
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31